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Compound of Interest

Compound Name: 1,6-Anhydrolactose

CAS No.: 34395-01-2

Cat. No.: B1229943

Get Quote

For Immediate Release

[City, State] – January 16, 2026 – This application note provides a comprehensive guide for the

synthesis of 1,6-anhydrolactose derivatives, crucial building blocks in the development of

novel therapeutics and advanced glycoscience research. The protocols detailed herein offer

researchers, scientists, and drug development professionals a practical framework for the

preparation and derivatization of this important disaccharide scaffold.

Introduction: The Significance of 1,6-
Anhydrolactose in Glycochemistry
1,6-Anhydrosugars are conformationally constrained carbohydrate derivatives that serve as

versatile intermediates in the synthesis of oligosaccharides and glycoconjugates.[1] Their rigid

bicyclic structure provides stereochemical control in glycosylation reactions and allows for

regioselective functionalization of the hydroxyl groups. 1,6-Anhydrolactose, a derivative of the

readily available disaccharide lactose, combines the structural features of both glucose and

galactose in this constrained form, making it a valuable synthon for the construction of complex

glycan structures with potential applications in drug discovery and materials science.
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Core Synthetic Strategy: From Lactose to 1,6-
Anhydrolactose
The primary method for the synthesis of 1,6-anhydrolactose involves the thermal

decomposition of lactose under reduced pressure, a process known as pyrolysis.[2] This

intramolecular glycosylation reaction results in the formation of a mixture of anhydro sugars,

from which 1,6-anhydrolactose can be isolated.

Reaction Mechanism: Pyrolytic Intramolecular
Glycosylation
The pyrolysis of lactose proceeds through a mechanism involving the intramolecular attack of

the primary hydroxyl group at C6 of the glucose residue onto the anomeric center (C1), leading

to the formation of the 1,6-anhydro bridge. This process is typically carried out at high

temperatures and low pressures to facilitate the removal of water and drive the reaction

towards the formation of the anhydro sugar.
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Figure 1: General workflow for the synthesis of 1,6-anhydrolactose from lactose via pyrolysis.

Detailed Experimental Protocols
Protocol 1: Synthesis of 1,6-Anhydro-β-D-lactose
This protocol is based on the established method of lactose pyrolysis.[2]

Materials:

Lactose monohydrate
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Inert support (e.g., acid-washed sea sand)

Vacuum pump

High-temperature oven or furnace with temperature control

Cold trap (e.g., liquid nitrogen or dry ice/acetone)

Procedure:

Thoroughly mix lactose monohydrate with an equal weight of inert support in a round-bottom

flask suitable for high-vacuum pyrolysis.

Attach the flask to a vacuum line equipped with a cold trap.

Evacuate the system to a pressure of <1 mmHg.

Gradually heat the flask to 250-300 °C. The lactose will melt and then begin to pyrolyze.

Volatile products, including 1,6-anhydrolactose, will distill and collect in the cold trap.

Continue the pyrolysis until no more sublimate is observed.

Carefully disconnect the cold trap and allow it to warm to room temperature.

Dissolve the crude product in a minimal amount of hot methanol.

Allow the solution to cool to induce crystallization of 1,6-anhydrolactose.

Filter the crystals, wash with cold methanol, and dry under vacuum.

Purification: Further purification can be achieved by recrystallization from methanol or by

column chromatography on silica gel using a solvent system such as ethyl acetate/methanol.

Protocol 2: Peracetylation of 1,6-Anhydro-β-D-lactose
Acetylation is a common method for protecting the hydroxyl groups of carbohydrates,

increasing their solubility in organic solvents and facilitating further chemical transformations.[3]
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Materials:

1,6-Anhydro-β-D-lactose

Acetic anhydride

Pyridine (anhydrous)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Magnesium sulfate (anhydrous)

Procedure:

Dissolve 1,6-anhydro-β-D-lactose in anhydrous pyridine.

Cool the solution to 0 °C in an ice bath.

Slowly add acetic anhydride dropwise with stirring.

Allow the reaction to warm to room temperature and stir overnight.

Pour the reaction mixture into ice-water and extract with DCM.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the peracetylated product.

The crude product can be purified by silica gel chromatography (e.g., using a hexane/ethyl

acetate gradient).

Protocol 3: Regioselective Benzoylation of 1,6-Anhydro-
β-D-lactose
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Benzoyl groups are robust protecting groups that can be introduced regioselectively, often

favoring the more reactive primary hydroxyl groups.[2][4][5]

Materials:

1,6-Anhydro-β-D-lactose

Benzoyl chloride

Pyridine (anhydrous)

Dichloromethane (DCM)

1 M HCl

Saturated sodium bicarbonate solution

Magnesium sulfate (anhydrous)

Procedure:

Dissolve 1,6-anhydro-β-D-lactose in anhydrous pyridine and cool to -20 °C.

Slowly add a stoichiometric amount of benzoyl chloride (e.g., 1.1 equivalents to target the

primary hydroxyls) dropwise with stirring.

Monitor the reaction by thin-layer chromatography (TLC).

Once the desired level of benzoylation is achieved, quench the reaction by adding cold

water.

Extract the mixture with DCM.

Wash the organic layer sequentially with cold 1 M HCl, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.
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Purify the product mixture by silica gel chromatography to isolate the desired regioselectively

benzoylated derivative.

Characterization of 1,6-Anhydrolactose and its
Derivatives
The synthesized compounds should be thoroughly characterized using standard analytical

techniques to confirm their structure and purity.

Table 1: Spectroscopic Data for 1,6-Anhydrolactose and its Peracetylated Derivative

Compound
1H NMR
(representative
signals)

13C NMR
(representative
signals)

Mass Spectrometry
(m/z)

1,6-Anhydro-β-D-

lactose

Anomeric protons

typically resonate in

the range of 4.5-5.5

ppm.

Anomeric carbons

typically appear

between 95-105 ppm.

Other ring carbons

resonate between 60-

80 ppm.

Expected [M+Na]+:

~347.09

Peracetylated 1,6-

Anhydrolactose

Acetyl methyl protons

around 2.0-2.2 ppm.

Ring protons shifted

downfield compared

to the unprotected

compound.

Carbonyl carbons of

the acetyl groups

around 170 ppm. Ring

carbons shifted

accordingly.

Expected [M+Na]+:

~641.18

Note: Actual chemical shifts may vary depending on the solvent and instrument used. The data

for 1,6-anhydro-β-D-cellobiose, an isomer, can be used as a reference point for spectral

interpretation.[3][6]
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Figure 2: Synthetic workflow from lactose to various 1,6-anhydrolactose derivatives.

Troubleshooting and Key Considerations
Pyrolysis: The temperature and vacuum level are critical for a successful pyrolysis.

Temperatures that are too high can lead to charring and decomposition, while insufficient

vacuum will result in lower yields. The use of an inert support helps to ensure even heat

distribution.

Purification: The crude product from pyrolysis is often a complex mixture. Fractional

crystallization can be an effective initial purification step. For challenging separations, column

chromatography is recommended.

Regioselectivity: In derivatization reactions, the relative reactivity of the hydroxyl groups in

1,6-anhydrolactose will dictate the product distribution. The primary hydroxyls are generally

the most reactive. Careful control of stoichiometry, temperature, and reaction time is crucial

for achieving the desired regioselectivity.
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Conclusion
The protocols outlined in this application note provide a solid foundation for the synthesis and

derivatization of 1,6-anhydrolactose. These versatile building blocks open avenues for the

creation of novel oligosaccharides and glycoconjugates with tailored properties for applications

in medicinal chemistry and beyond. The ability to regioselectively functionalize the 1,6-
anhydrolactose scaffold is key to its utility as a synthetic intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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